2,6-Dichloropurine

Description

2,6-Dichloropurine is a purine derivative with two chlorine substituents at the 2 and 6 positions . It appears as a white to light yellow crystalline powder . 2,6-Dichloropurine has a molecular weight of 189.00, a melting point of 185-195 °C, and a boiling point of 405.4±27.0 °C at 760 mmHg . It is soluble in water and can be stored at room temperature in a dark, dry, and sealed place .

This compound is used in synthesizing 2,6-diamino-substituted purine derivatives, which are potential cardiomyogenesis inducing agents . It can also be applied in Suzuki-Miyaura cross-coupling reactions between halopurines and arylboronic acids in water-acetonitrile . As a biochemical reagent, 2,6-Dichloropurine can be used as a biological material or organic compound for life science related research .

A similar compound, 2,6-dichloro-9-isopropyl-9H-purine, also exists . 2,6-Dichloropurine can cause skin and serious eye irritation and may cause respiratory irritation, so caution should be used when handling it .

• CAS No.: 5451-40-1
• Product Name: 2,6-Dichloropurine
• Molecular Formula: C5H2Cl2N4
• Molecular Weight: 189 g/mol
• IUPAC Name: 2,6-dichloro-7H-purine
• Standard InChI: InChI=1S/C5H2Cl2N4/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H,8,9,10,11)
• Standard InChIKey: RMFWVOLULURGJI-UHFFFAOYSA-N
• SMILES: C1=NC2=C(N1)C(=NC(=N2)Cl)Cl
• Canonical SMILES: C1=NC2=C(N1)C(=NC(=N2)Cl)Cl
• Synonyms: 2,6-Dichloro-9H-purine; 2,6-Dichloro-1H-purine; NSC 18395
• PubChem Compound: 5324412
• Last Modified: Sep 16 2023